Cas no 25300-23-6 (Benzenesulfonylfluoride, 2-chloro-4-methyl-)

• Product Name: Benzenesulfonylfluoride, 2-chloro-4-methyl-
• CAS No: 25300-23-6
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• CID: 263375
• PubChem ID: 289082
• Update Time: 2025-04-19

Benzenesulfonylfluoride, 2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 2-chloro-4-methyl-
• 25300-23-6
• 2-chloro-4-methylbenzene-1-sulfonyl fluoride
• NSC150519
• NSC-150519
• 2-chloro-4-methylbenzenesulfonyl fluoride
• EN300-726923
• DTXSID60302375
• NSC 150519

• Inchi： 1S/C7H6ClFO2S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,1H3
• InChI Key： AUSPOLUREGIVQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1S(=O)(=O)F

Computed Properties

• Exact Mass: 207.97618
• Monoisotopic Mass: 207.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 262.5°C at 760 mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.52
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds